N-(4-fluorophenyl)-2-(4-phenoxyphenoxy)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-phenoxyphenoxy)acetamide
• InChI: InChI=1S/C20H16FNO3/c21-15-6-8-16(9-7-15)22-20(23)14-24-17-10-12-19(13-11-17)25-18-4-2-1-3-5-18/h1-13H,14H2,(H,22,23)
• InChI Key: GVEUMZOAYHEODZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)OCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C20H16FNO3
• Molecular Weight: 337.3 g/mol
• CAS No.: 397278-98-7

Description

N-(4-fluorophenyl)-2-(4-phenoxyphenoxy)acetamide, commonly known as FPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FPPA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 381.42 g/mol.

Scientific Research Applications

Chemoselective Acetylation for Antimalarial Drug Synthesis

Research by Magadum and Yadav (2018) on chemoselective acetylation using immobilized lipase for synthesizing N-(2-hydroxyphenyl)acetamide, a precursor in antimalarial drug synthesis, demonstrates the relevance of acetylation processes in drug development. This study highlights the optimization of conditions for selective acetylation, which could be applicable to the synthesis or modification of compounds like N-(4-fluorophenyl)-2-(4-phenoxyphenoxy)acetamide in pharmaceutical contexts (Magadum & Yadav, 2018).

Photocatalytic Degradation of Organic Compounds

Jallouli et al. (2017) studied the photocatalytic degradation of acetaminophen, which shares a functional group with this compound. This research underlines the potential environmental impact and degradation pathways of phenoxyacetamide derivatives, providing insights into how similar compounds might behave under environmental exposure and the possibility of utilizing photocatalytic processes for mitigating pollution (Jallouli et al., 2017).

Synthesis and Herbicidal Activity

Wu et al. (2011) focused on the design, synthesis, and evaluation of novel phenoxyacetamide derivatives for herbicidal activity. Their work on compounds with structural similarities to this compound suggests potential agricultural applications, where such compounds could be developed as herbicides with specific activities against a range of weeds (Wu et al., 2011).